Cas no 819802-34-1 (3-Demethyl Thiocolchicine 3-O-b-D-Glucuronide)

• Product Name: 3-Demethyl Thiocolchicine 3-O-b-D-Glucuronide
• CAS No: 819802-34-1
• MF: C₂₇H₃₁NO₁₁S
• MW: 577.600147485733
• CID: 826829
• PubChem ID: 71315411
• Update Time: 2025-04-19

3-Demethyl Thiocolchicine 3-O-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 3-Demethyl Thiocolchicine 3-O-β-D-Glucuronide
• (2R,3R,4R,5S,6R)-6-[[(7S)-7-acetamido-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 3-DESMETHYLTHIOCOLCHICINE-3-GLUCURONIDE
• (7S)-7-(Acetylamino)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-3-yl
• 3-Demethyl Thiocolchicine 3-O-
• A-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• 819802-34-1
• (7S)-7-Acetamido-1,2-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-3-yl beta-L-glucopyranosiduronic acid
• 3-DEMETHYL THIOCOLCHICINE 3-O-BETA-D-GLUCURONIDE
• DTXSID50747478
• 3-Demethyl Thiocolchicine 3-O-b-D-Glucuronide

• Inchi： 1S/C27H31NO11S/c1-11(29)28-15-7-5-12-9-17(38-27-22(33)20(31)21(32)25(39-27)26(34)35)23(36-2)24(37-3)19(12)13-6-8-18(40-4)16(30)10-14(13)15/h6,8-10,15,20-22,25,27,31-33H,5,7H2,1-4H3,(H,28,29)(H,34,35)/t15-,20+,21+,22-,25+,27-/m0/s1
• InChI Key： JJEHAQVFBUIDIV-IMCCAWCASA-N
• SMILES： S(C)C1=CC=C2C(=CC1=O)[C@H](CCC1C=C(C(=C(C=12)OC)OC)O[C@@H]1[C@H]([C@@H]([C@H]([C@H](C(=O)O)O1)O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 577.16200
• Monoisotopic Mass: 577.16178198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 206Ų

Experimental Properties

• Melting Point: >234°C (dec.)
• PSA: 206.38000
• LogP: 1.23820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds